molecular formula C11H12FN5O B186862 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide CAS No. 593241-46-4

4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide

Cat. No. B186862
M. Wt: 249.24 g/mol
InChI Key: RSIAOGOWFKOBQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is an organic compound with the molecular formula C12H14FN5O and a molecular weight of 261.27 g/mol. This compound is also known by its chemical name, TAK-915, and has been studied for its therapeutic potential as a treatment for neurological disorders.

Mechanism Of Action

The exact mechanism of action of 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide is not yet fully understood. However, it is believed to work by targeting specific receptors in the brain, such as the GABA receptors. This compound has been shown to enhance the activity of GABA receptors, which are involved in regulating neurotransmitter activity in the brain.

Biochemical And Physiological Effects

Studies have shown that 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide has a number of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce pain and inflammation in animal models of these conditions.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide in lab experiments is its potential as a treatment for neurological disorders. This compound has been shown to be effective in animal models of Alzheimer's disease and schizophrenia, and could potentially be used to develop new treatments for these conditions. However, one of the main limitations of using this compound in lab experiments is its complex synthesis process, which can make it difficult and expensive to produce.

Future Directions

There are several future directions for research on 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide. One area of research is in the development of new treatments for neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is in the development of new pain and inflammation treatments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 4-fluorobenzoyl chloride with 2-propyl-1H-tetrazole in the presence of a base such as triethylamine. The resulting product is then purified through various techniques such as column chromatography or recrystallization.

Scientific Research Applications

The potential applications of 4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide in scientific research are vast and varied. One of the most promising areas of research is in the field of neuroscience, where this compound has been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and schizophrenia. It has also been studied for its potential as a treatment for pain and inflammation.

properties

CAS RN

593241-46-4

Product Name

4-fluoro-N-(2-propyl-2H-tetrazol-5-yl)benzamide

Molecular Formula

C11H12FN5O

Molecular Weight

249.24 g/mol

IUPAC Name

4-fluoro-N-(2-propyltetrazol-5-yl)benzamide

InChI

InChI=1S/C11H12FN5O/c1-2-7-17-15-11(14-16-17)13-10(18)8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3,(H,13,15,18)

InChI Key

RSIAOGOWFKOBQG-UHFFFAOYSA-N

SMILES

CCCN1N=C(N=N1)NC(=O)C2=CC=C(C=C2)F

Canonical SMILES

CCCN1N=C(N=N1)NC(=O)C2=CC=C(C=C2)F

Origin of Product

United States

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